Cas no 93865-42-0 (2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one
• CAS No: 93865-42-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5050146
• Update Time: 2025-05-21

2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)amino]-1-(piperidin-1-yl)ethan-1-one
• 280 FC
• NIOSH/TN1300160
• NE49145
• 1-(((4-Methylphenyl)amino)acetyl)piperidine
• TN13001600
• Piperidine, 1-(((4-methylphenyl)amino)acetyl)-
• Z31423780
• 2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C14H20N2O/c1-12-5-7-13(8-6-12)15-11-14(17)16-9-3-2-4-10-16/h5-8,15H,2-4,9-11H2,1H3
• InChI Key： WJKDNIRTICZYLU-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC(C)=CC=1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 2.6
• Topological Polar Surface Area: 32.299

Additional information on 2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one (CAS No. 93865-42-0)

2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one, with the CAS number 93865-42-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a piperidine ring and a 4-methylphenyl group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a pharmacophore, a key structural component that influences biological activity.

In recent years, the demand for novel chemical entities like 2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one has surged, driven by advancements in medicinal chemistry and high-throughput screening. The compound’s piperidine moiety is a common feature in many FDA-approved drugs, making it a focal point for studies targeting central nervous system (CNS) disorders and metabolic diseases. Its 4-methylphenyl substituent further enhances its lipophilicity, potentially improving blood-brain barrier permeability, a critical factor in CNS drug design.

The synthesis of 93865-42-0 involves multi-step organic reactions, often starting with the condensation of piperidine derivatives with 4-methylaniline-based precursors. Optimizing its yield and purity is a topic of interest in process chemistry forums, where researchers discuss green chemistry approaches to reduce waste and improve scalability. Environmental sustainability in chemical synthesis is a growing concern, aligning with global trends toward eco-friendly manufacturing.

From a structural-activity relationship (SAR) perspective, modifications to the 2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one scaffold are being investigated to enhance selectivity and reduce off-target effects. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are frequently employed to predict its interactions with biological targets. These techniques are part of the broader AI-driven drug discovery movement, which accelerates the identification of promising candidates.

Analytical characterization of CAS 93865-42-0 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with pharmaceutical quality standards, a recurring theme in regulatory discussions. The compound’s stability under various storage conditions is also a frequent query among laboratory professionals, reflecting practical concerns in chemical handling.

Beyond pharmaceuticals, 2-(4-Methylphenyl)amino-1-(piperidin-1-yl)ethan-1-one is studied in material science for its potential as a building block in functional polymers. Its aromatic and heterocyclic components contribute to thermal stability, making it relevant for high-performance coatings and electronic materials. This interdisciplinary appeal underscores its versatility in both life sciences and industrial applications.

In summary, 93865-42-0 represents a compelling case study in modern chemical innovation. Its dual relevance in drug development and advanced materials highlights the convergence of scientific disciplines. As research continues, this compound is poised to remain a subject of interest in both academic and industrial settings, addressing pressing challenges in healthcare and sustainable technology.